Cas no 121575-97-1 (2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI))
121575-97-1 structure
Product Name:2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
CAS No:121575-97-1
MF:C8H12N2O
MW:152.193681716919
CID:104699
PubChem ID:14997476
Update Time:2025-04-18
2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
- 3,4,5,6,7,8-hexahydro-1H-cyclohepta[d]imidazol-2-one
- 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one
- 3,4,5,6,7,8-hexahydro-2(1H)-cycloheptimidazolone
- 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one, AldrichCPR
- AKOS006290541
- LPDVMKGSVXYVQR-UHFFFAOYSA-N
- 3,4,5,6,7,8-Hexahydrocyclohepta[d]imidazol-2(1H)-one
- 1,4,5,6,7,8-hexahydro-2-hydroxy-cycloheptimidazole
- DTXSID80566715
- SCHEMBL9443465
- 121575-97-1
- SCHEMBL6674473
-
- Inchi: 1S/C8H12N2O/c11-8-9-6-4-2-1-3-5-7(6)10-8/h1-5H2,(H2,9,10,11)
- InChI Key: LPDVMKGSVXYVQR-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(CCCCC2)N1
Computed Properties
- Exact Mass: 152.09500
- Monoisotopic Mass: 152.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 0.7
Experimental Properties
- PSA: 48.65000
- LogP: 0.97190
2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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